Cas no 1334371-45-7 (2-(1,2-benzoxazol-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide
• CAS No: 1334371-45-7
• MF: C₂₁H₁₈N₄O₃
• MW: 374.392624378204
• CID: 5950898
• PubChem ID: 56724528
• Update Time: 2025-07-23

2-(1,2-benzoxazol-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide
• 2-(1,2-benzoxazol-3-yl)-N-[2-(6-oxo-4-phenylpyrimidin-1-yl)ethyl]acetamide
• AKOS024534075
• 2-(1,2-benzoxazol-3-yl)-N-[2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethyl]acetamide
• VU0533771-1
• 1334371-45-7
• F6161-0134
• 2-(benzo[d]isoxazol-3-yl)-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)acetamide

• Inchi： 1S/C21H18N4O3/c26-20(12-18-16-8-4-5-9-19(16)28-24-18)22-10-11-25-14-23-17(13-21(25)27)15-6-2-1-3-7-15/h1-9,13-14H,10-12H2,(H,22,26)
• InChI Key： XCBYLCORIQVZMI-UHFFFAOYSA-N
• SMILES： C(NCCN1C=NC(C2=CC=CC=C2)=CC1=O)(=O)CC1C2=CC=CC=C2ON=1

Computed Properties

• Exact Mass: 374.13789045g/mol
• Monoisotopic Mass: 374.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-(1,2-benzoxazol-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide

Comprehensive Overview of 2-(1,2-benzoxazol-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide (CAS No. 1334371-45-7)

The compound 2-(1,2-benzoxazol-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide (CAS No. 1334371-45-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique scaffold combines a benzoxazole moiety with a dihydropyrimidinone core, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and modulating cellular pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like 2-(1,2-benzoxazol-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide has surged due to their versatility in medicinal chemistry. The benzoxazole fragment is known for its bioisosteric properties, often enhancing pharmacokinetic profiles, while the dihydropyrimidinone unit is a privileged structure in drug design. This dual functionality positions the compound as a subject of interest for addressing unmet medical needs, such as chronic inflammatory diseases and metabolic disorders, which are frequently searched topics in academic and industrial databases.

The synthesis of CAS No. 1334371-45-7 involves multi-step organic reactions, including condensation and cyclization strategies. Advanced techniques like microwave-assisted synthesis and green chemistry approaches have been explored to optimize yield and purity, reflecting the growing emphasis on sustainable laboratory practices. Analytical characterization typically employs HPLC, NMR, and mass spectrometry, ensuring compliance with rigorous quality standards—a critical consideration for researchers who frequently query "how to characterize complex heterocycles" or "best practices for compound purification."

From a pharmacological perspective, preliminary studies suggest that 2-(1,2-benzoxazol-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide may interact with kinase signaling pathways, a hot topic in oncology research. Its structural features resemble known kinase inhibitors, sparking investigations into its selectivity and potency. Such attributes resonate with trending searches like "next-generation kinase inhibitors" or "small molecules for targeted therapy," highlighting its relevance in contemporary drug development pipelines.

Beyond therapeutic applications, this compound's physicochemical properties—such as solubility, stability, and logP—are actively studied to address formulation challenges. These aspects are crucial for researchers exploring "drug-like properties of heterocycles" or "improving oral bioavailability," common queries in pharmaceutical forums. Computational modeling and QSAR studies further augment its profile, leveraging AI-driven approaches that dominate current scientific discourse.

In conclusion, 2-(1,2-benzoxazol-3-yl)-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylacetamide (CAS No. 1334371-45-7) represents a compelling case study at the intersection of synthetic chemistry and biomedical innovation. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and patent filings, catering to the evolving needs of both academia and industry.